Cas no 78644-75-4 ( )
structure
Product Name:
CAS No:78644-75-4
MF:C11H9BrN2
MW:249.106561422348
CID:984312
PubChem ID:319456
Update Time:2025-04-20
Chemical and Physical Properties
Names and Identifiers
-
- N-(4-bromophenyl)pyridin-2-amine
- (4-bromo-phenyl)-pyridin-2-yl-amine
- N-(4-bromophenyl)-2-aminopyridine
- N-(p-Bromphenyl)-2-pyridylamin
- NSC263751
- SureCN8162368
- DTXSID10312863
- 78644-75-4
- SCHEMBL8162368
- NSC-263751
- HS-5348
- DS-011596
-
-
- Inchi: 1S/C11H9BrN2/c12-9-4-6-10(7-5-9)14-11-3-1-2-8-13-11/h1-8H,(H,13,14)
- InChI Key: NIDLRXNAADDGDT-UHFFFAOYSA-N
- SMILES: BrC1C=CC(=CC=1)NC1C=CC=CN=1
Computed Properties
- Exact Mass: 247.99497
- Monoisotopic Mass: 247.99491g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 167
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 24.9Ų
Experimental Properties
- PSA: 24.92
- LogP: 3.66070
Related Literature
-
Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
-
Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
-
David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
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Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
-
Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
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